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Compound of Interest

Compound Name: 2,6-Dibromophenol

Cat. No.: B046663 Get Quote

Essential Safety and Handling Guide for 2,6-
Dibromophenol
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2,6-Dibromophenol in a laboratory setting. Adherence to these

guidelines is crucial for ensuring personal safety and minimizing environmental impact.

I. Hazard Identification and Personal Protective
Equipment (PPE)
2,6-Dibromophenol is a hazardous substance that can cause skin, eye, and respiratory tract

irritation.[1] It is harmful if swallowed or in contact with skin.[2] Therefore, stringent adherence

to PPE protocols is mandatory.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specifications Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield compliant with

OSHA's eye and face

protection regulations (29 CFR

1910.133) or European

Standard EN166.[1][3]

To prevent eye irritation from

dust or splashes.

Hand Protection

Appropriate protective gloves.

[1] Nitrile rubber gloves are

commonly used.[4] Regularly

inspect gloves for degradation

or punctures.

To prevent skin irritation and

absorption.

Body Protection

A lab coat or chemical-

resistant apron and closed-toe

shoes. For larger quantities or

risk of significant exposure, a

complete protective suit may

be necessary.[1][5]

To prevent skin contact with

the chemical.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood is

required.[1][6] If dust

generation is unavoidable and

ventilation is inadequate, a

NIOSH/MSHA-approved

respirator (such as a dust

mask type N95) or European

Standard EN 149 approved

respirator should be worn.[1][7]

To prevent respiratory tract

irritation from inhaling dust.

II. Quantitative Safety and Physical Data
While specific occupational exposure limits for 2,6-Dibromophenol have not been established

by OSHA, NIOSH, or ACGIH, it is crucial to handle it with care due to its irritant properties.[8]

The toxicological properties of this substance have not been fully investigated.[1]
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Table 2: Physical and Chemical Properties of 2,6-Dibromophenol

Property Value

Molecular Formula C₆H₄Br₂O[7]

Molecular Weight 251.90 g/mol [7]

Appearance
Light beige or white solid (powder and chunks)

[1][9]

Melting Point 53-57 °C (127.4-134.6 °F)[4]

Boiling Point 255-256 °C (491-492.8 °F) at 740 mmHg[4]

Table 3: Toxicity Information

Endpoint Value Species

LD50/LC50 Not available[1] -

GHS Hazard Statements

H302: Harmful if

swallowedH312: Harmful in

contact with skinH315: Causes

skin irritationH319: Causes

serious eye irritationH332:

Harmful if inhaledH335: May

cause respiratory irritation[2]

-

III. Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 2,6-Dibromophenol is essential to maintain a safe

laboratory environment.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.
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Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents, acid chlorides, and acid anhydrides.[1]

Keep the container tightly closed when not in use.[1]

2. Preparation and Use:

Always handle 2,6-Dibromophenol inside a certified chemical fume hood to minimize

inhalation exposure.[6]

Ensure an eyewash station and safety shower are readily accessible.[1]

Before handling, put on all required PPE as detailed in Table 1.

Minimize the generation of dust when weighing or transferring the solid.[1]

Use appropriate tools (e.g., spatulas, weighing paper) to handle the chemical.

Wash hands thoroughly after handling, even if gloves were worn.[1]

3. Spill Response:

Minor Spills:

Evacuate the immediate area.

Wearing appropriate PPE, carefully sweep or vacuum up the spilled material. Avoid

generating dust.[1]

Place the collected material into a suitable, labeled container for disposal.[1]

Clean the spill area with an appropriate solvent and then wash with soap and water.

Major Spills:

Evacuate the laboratory and notify the appropriate safety personnel immediately.

Restrict access to the area.
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Follow established institutional procedures for large chemical spills.

IV. Disposal Plan
Proper disposal of 2,6-Dibromophenol and its contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Collection:

Collect all waste containing 2,6-Dibromophenol, including unused product, contaminated

PPE, and spill cleanup materials, in a designated and clearly labeled hazardous waste

container.

2. Disposal Procedure:

Dispose of the chemical waste through a licensed professional waste disposal service.[2]

Do not dispose of 2,6-Dibromophenol down the drain or in the regular trash.[3]

All disposal activities must adhere to federal, state, and local environmental regulations.[2]

V. Experimental Protocol Example: Synthesis
Involving 2,6-Dibromophenol
The following is a representative workflow for an experiment where 2,6-Dibromophenol is
used as a starting material. This is for illustrative purposes, and specific experimental details

may vary.

Workflow Diagram
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Experimental Workflow: Use of 2,6-Dibromophenol

Preparation
- Don PPE

- Set up in fume hood

Weighing
- Carefully weigh 2,6-Dibromophenol

- Minimize dust

Reaction Setup
- Add to reaction vessel with solvent

- Introduce other reagents

Reaction Monitoring
- Monitor progress (e.g., TLC, LC-MS)

Work-up
- Quench reaction
- Extract product

Purification
- Purify product (e.g., chromatography)

Analysis
- Characterize final product

Waste Disposal
- Segregate and label all waste

Click to download full resolution via product page

Caption: A typical experimental workflow involving 2,6-Dibromophenol.
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VI. Logical Relationship Diagram
This diagram illustrates the logical flow of safety considerations when working with 2,6-
Dibromophenol.
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Safe Handling Workflow for 2,6-Dibromophenol

Planning Phase

Execution Phase

Post-Execution Phase Emergency Response

Assess Hazards
(Irritant, Harmful)

Review SDS

Gather Required PPE

Work in Fume Hood

Handle with Care
(Minimize Dust)

Monitor for Exposure

Spill Response ProtocolDecontaminate Work Area First Aid Measures

Proper Waste Disposal

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2,6-Dibromophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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